3-(2,4-Dichlorophenyl)-1-propene
Description
3-(2,4-Dichlorophenyl)-1-propene, also known as 2,4-DCP, is a synthetic organic compound with a wide range of industrial and agricultural applications. It is used as a pesticide, fungicide, and herbicide, as well as a plasticizer in the manufacture of plastics. It is also used in the production of paint, dye, and rubber. 2,4-DCP is known to be toxic to both humans and animals, and its use is regulated in many countries.
Scientific Research Applications
Non-Linear Optics (NLO)
The compound is used in the growth of diethyl 3,3’-[(2,4-dichlorophenyl)methylidene]bis(1H-indole-2-carboxylate) (D32DMBC) crystals, which are used in non-linear optics (NLO). These crystals are grown by a slow evaporation method and have good optical quality . They are subjected to XRD, NLO-SHG, UV–Vis, FTIR, thermal, dielectric, and computational studies .
Optical Applications
The D32DMBC crystals have a cut-off wavelength of 340 nm and a bandgap of 3.65 eV . They are 1.15 times more effective than KDP in second harmonic generation (SHG), making them suitable for optical applications .
Thermal Applications
The D32DMBC crystals can retain their quality up to 145 °C, making them suitable for thermal applications .
Dielectric Applications
The D32DMBC crystals have a very high value of εr at lower frequencies due to space charge polarization . This makes them suitable for dielectric applications .
Antimicrobial Activity
Some derivatives of the compound have been found to possess antimicrobial properties . For example, pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been synthesized and tested for their antimicrobial activity .
Antitumor and Antileukemia Activity
Pyrazolo[3,4-d]pyrimidine derivatives of the compound have been found to possess antitumor and antileukemia activity .
Adenosine Receptor Antagonists
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives of the compound have been found to be highly potent and selective human A3, A2A, and A2B adenosine receptor antagonists .
Pesticidal Properties
Hydrazonyl halides derived from the compound have been shown to be biologically active depending on the nature of the groups on the carbon and nitrogen atoms. For example, C-acetyl and C-ethoxyhydrazonyl halides were reported to be active against red spider mites on beans and apple trees .
properties
IUPAC Name |
2,4-dichloro-1-prop-2-enylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2/c1-2-3-7-4-5-8(10)6-9(7)11/h2,4-6H,1,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSHHEFCQKICRDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=C(C=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20597482 |
Source
|
| Record name | 2,4-Dichloro-1-(prop-2-en-1-yl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
135439-18-8 |
Source
|
| Record name | 2,4-Dichloro-1-(prop-2-en-1-yl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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